
Formamidinium Iodide: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652 Get Quote

CAS Number: 879643-71-7[1][2]

This technical guide provides an in-depth overview of formamidinium iodide (FAI), a critical

precursor material in the development of high-efficiency perovskite solar cells and other

optoelectronic devices. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on the compound's properties, safety

data, and established experimental protocols.

Core Properties and Safety Data
Formamidinium iodide is an organic salt that serves as a key component in the synthesis of

formamidinium-based perovskites, most notably formamidinium lead iodide (FAPbI₃).[1][3] Its

adoption in perovskite research is driven by the favorable optoelectronic properties it imparts to

the final material, including a narrower bandgap and improved thermal stability compared to its

methylammonium counterparts.[4]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of formamidinium
iodide.
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Property Value Source

Molecular Formula CH₅IN₂ [5][6]

Molecular Weight 171.97 g/mol [6]

Appearance
White to off-white crystalline

solid/powder
[5]

Melting Point 242 °C (decomposes) [5]

Solubility
Soluble in water, DMF, and

DMSO
[5]

Safety and Hazard Information
Formamidinium iodide is classified as a hazardous substance. The following tables outline its

GHS hazard statements and precautionary measures as indicated in its Safety Data Sheet

(SDS).

GHS Hazard Statements[1][2][4]

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements (Prevention)[1][2][4]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Precautionary Statements (Response)[1][2][4]

Code Statement

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302 + P352 IF ON SKIN: Wash with plenty of water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols
The following are detailed methodologies for the synthesis of formamidinium iodide and its

subsequent use in the fabrication of formamidinium lead iodide (FAPbI₃) perovskite thin films

for solar cell applications.

Synthesis of Formamidinium Iodide (FAI)
This protocol is adapted from a literature procedure for the synthesis of FAI.[7]
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Materials:

Formamidinium acetate

Hydroiodic acid (57 wt% in water)

Ethanol

Chloroform

Diethyl ether

Procedure:

Dissolve formamidinium acetate (11.5 g, 0.11 mol) in ethanol (80 mL).

Slowly add hydroiodic acid (30 mL, 0.227 mol) to the solution.

Stir the reaction mixture at 50 °C for 2 hours.

Remove the solvents by vacuum evaporation.

Work up the residue with chloroform.

Filter the resulting yellow crystals and wash them with chloroform (3 x 30 mL).

Recrystallize the product from an ethanol/diethyl ether mixture to yield purified FAI.

Fabrication of FAPbI₃ Perovskite Thin Films (Two-Step
Sequential Method)
This protocol describes a common two-step method for the deposition of FAPbI₃ thin films.[7]

Materials:

Lead iodide (PbI₂)

Formamidinium iodide (FAI)
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N,N-Dimethylformamide (DMF)

Isopropanol (IPA)

Fused silica substrates

Procedure:

Substrate Preparation: Clean the fused silica substrates by sonication in deionized water,

acetone, and ethanol for 5 minutes each, followed by drying with a stream of nitrogen.

PbI₂ Layer Deposition:

Prepare a solution of PbI₂ in DMF (0.46 g/mL) by stirring at 70 °C overnight.

Spin-coat the PbI₂ solution onto the prepared substrates at 3000 rpm for 30 seconds.

Anneal the substrates at 70 °C for 10 minutes.

FAI Layer Deposition and Perovskite Conversion:

Prepare a solution of FAI in IPA (50 mg/mL).

Spin-coat the FAI solution on top of the PbI₂ layer at 1500-2500 rpm for 15 seconds.

Anneal the substrates at 170 °C for 10 minutes to facilitate the conversion to the FAPbI₃

perovskite phase.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the fabrication of a FAPbI₃ perovskite

solar cell using a two-step sequential deposition method.
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Caption: A flowchart of the two-step sequential deposition process for FAPbI₃ perovskite solar

cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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